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Compound of Interest

Compound Name: (+)-Metconazole

Cat. No.: B1254978

For Researchers, Scientists, and Drug Development Professionals

Metconazole, a broad-spectrum triazole fungicide, plays a critical role in controlling a variety of
fungal diseases in agriculture, particularly in wheat crops.[1][2] As a chiral compound with two
stereogenic centers, metconazole exists as four stereoisomers: (1R, 5R), (1S, 5S), (1R, 5S),
and (1S, 5R). Emerging research demonstrates significant differences in the biological activity,
toxicity, and metabolic fate among these isomers, underscoring the importance of effective
chiral separation techniques for producing enantiomerically pure forms and for accurate
environmental risk assessment.[3][4][5]

This technical guide provides a comprehensive overview of the methodologies for the chiral
separation of metconazole isomers, with a focus on High-Performance Liquid Chromatography
(HPLC) and Supercritical Fluid Chromatography (SFC). It includes detailed experimental
protocols, a summary of quantitative data for easy comparison, and visualizations of the
chemical structures and experimental workflows.

The Stereoisomers of Metconazole

Metconazole's two chiral centers give rise to two pairs of enantiomers, one cis pair ((1R, 5S)
and (1S, 5R)) and one trans pair ((1R, 5R) and (1S, 5S)).[4][5] The spatial arrangement of the
substituents at these centers dictates the molecule's interaction with biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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